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Compound of Interest

Compound Name: 1-Bromo-2-methylhexane

L  Get Quote

Cat. No.: B035086

For researchers, scientists, and drug development professionals, sourcing reliable chemical
reagents is a critical step in the experimental workflow. This technical guide provides an in-
depth overview of commercial suppliers for 1-Bromo-2-methylhexane (CAS No: 101258-57-
5), along with key technical data and experimental protocols to facilitate its use in research and
development.

Chemical Properties

1-Bromo-2-methylhexane is a halogenated alkane with the molecular formula C7H15Br.[1][2]
[3] Its structure consists of a hexane chain with a bromine atom attached to the first carbon and
a methyl group on the second carbon.

Property Value

Molecular Weight 179.10 g/mol [1][3]

Boiling Point ~170.18°C (estimate)[1][2][4]
Density ~1.134 g/cm? (estimate)[4]

Refractive Index

~1.4339 (estimate)[1][2][4]

SMILES

CCCCC(C)CBI[5]
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© 2025 BenchChem. All rights reserved.

1/7 Tech Support


https://www.benchchem.com/product/b035086?utm_src=pdf-interest
https://www.benchchem.com/product/b035086?utm_src=pdf-body
https://www.benchchem.com/product/b035086?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/101258-57-5.html
https://www.lookchem.com/404.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methylhexane
https://www.guidechem.com/dictionary/en/101258-57-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-methylhexane
https://www.guidechem.com/dictionary/en/101258-57-5.html
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6174510_EN.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6174510_EN.htm
https://www.guidechem.com/dictionary/en/101258-57-5.html
https://www.lookchem.com/404.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB6174510_EN.htm
https://www.bldpharm.com/products/101258-57-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

A number of chemical suppliers offer 1-Bromo-2-methylhexane, with varying purities and
quantities. The following table summarizes publicly available information from several
suppliers. For bulk quantities and specific pricing, it is recommended to request a quote directly

from the supplier.

Supplier Purity Quantity Price (USD) Notes
(S)-1-Bromo-2-
Advanced methylhexane. In
95% 100 mg $475
ChemBlocks stock for global
enquiry.[6]
250 mg $760
1lg $1,960
Listed under
American
LookChem 95.00% 5mg $498.06 Custom
Chemicals
Corporation.[2]
Guidechem 99% per kg $100 FOB Price.[1]
Price available
BLD Pharm - - - upon
login/request.[5]
Pricing not
Sigma-Aldrich 99% - - readily available.
[7]
Requires quote
Appchem - - -
request.
ZHEJIANG
1-100 Metric Requires quote
JIUZHOU CHEM  99% -
Ton/Day request.
CO.,LTD
Experimental Protocols
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While specific experimental protocols for 1-Bromo-2-methylhexane are not widely published
in standard literature, its synthesis and reactions can be extrapolated from general organic
chemistry principles and procedures for similar alkyl halides.

Synthesis of 1-Bromo-2-methylhexane from 2-
Methylhexan-1-ol

A common method for synthesizing primary alkyl bromides is the reaction of the corresponding
alcohol with a brominating agent, such as hydrogen bromide.

Materials:

2-Methylhexan-1-ol

e 48% Hydrobromic acid

» Concentrated Sulfuric acid

 Diethyl ether

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

e Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

¢ In a round-bottom flask, combine 2-methylhexan-1-ol and 48% hydrobromic acid.
e Cool the flask in an ice bath and slowly add concentrated sulfuric acid with stirring.
» Attach a reflux condenser and heat the mixture to reflux for several hours.
 After cooling, transfer the reaction mixture to a separatory funnel.

o Separate the organic layer and wash it with water, followed by saturated sodium bicarbonate
solution, and finally with brine.
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» Dry the organic layer over anhydrous magnesium sulfate.

« Filter the drying agent and distill the crude product to obtain pure 1-Bromo-2-
methylhexane.

Grignard Reagent Formation and Reaction

1-Bromo-2-methylhexane can be used to prepare a Grignard reagent, a potent nucleophile in
organic synthesis.

Materials:

1-Bromo-2-methylhexane

Magnesium turnings

Anhydrous diethyl ether

lodine crystal (as an initiator)

An appropriate electrophile (e.g., a ketone or aldehyde)

Round-bottom flask, condenser, dropping funnel, magnetic stirrer
Procedure:
e Ensure all glassware is rigorously dried.

o Place magnesium turnings in a round-bottom flask equipped with a condenser and a
dropping funnel.

e Add a small crystal of iodine.

« In the dropping funnel, prepare a solution of 1-Bromo-2-methylhexane in anhydrous diethyl
ether.

e Add a small amount of the alkyl bromide solution to the magnesium. The reaction should
initiate, indicated by a color change and gentle refluxing. If the reaction does not start, gentle
heating may be applied.
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e Once the reaction has started, add the remaining 1-Bromo-2-methylhexane solution
dropwise to maintain a steady reflux.

 After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure
complete formation of the Grignard reagent.

e The resulting Grignard reagent, 2-methylhexylmagnesium bromide, can then be reacted with
a suitable electrophile by adding the electrophile solution dropwise at an appropriate
temperature (often cooled in an ice bath).

Visualizations

The following diagrams illustrate the synthesis pathway and a typical reaction workflow
involving 1-Bromo-2-methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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